![molecular formula C8H5N3O4 B3023444 5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one CAS No. 83725-79-5](/img/structure/B3023444.png)
5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one
Overview
Description
The compound “5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one” is a type of organic compound. Organic compounds are widely used in pharmaceuticals and chemical industries .
Synthesis Analysis
While specific synthesis methods for “5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one” were not found, similar compounds such as “5-(2-nitrophenyl)furfural” have been synthesized using various methods .Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as X-ray diffraction . The ChemSpider database provides molecular formulae and weights for similar compounds .Chemical Reactions Analysis
The chemical reactions of a compound depend on its structure and the conditions under which it is reacted. Thermodynamic properties of similar compounds have been studied .Physical And Chemical Properties Analysis
Physical and chemical properties such as boiling point, melting point, and solubility can be determined experimentally .Scientific Research Applications
- 5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one has been investigated for its potential in PDT. In this therapy, light-sensitive compounds are activated by specific wavelengths of light to generate reactive oxygen species (ROS). These ROS selectively damage cancer cells, making PDT a promising approach for cancer treatment .
- Due to its fluorescence properties, this compound can serve as a fluorescent probe or imaging agent. Researchers use it to visualize cellular structures, monitor biological processes, and study protein localization within cells .
- Studies have explored the antimicrobial effects of 5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one . It may inhibit the growth of bacteria, fungi, or other pathogens. Further research is needed to understand its mechanism of action and potential clinical applications .
- Chemists utilize this compound as a building block in organic synthesis. Its unique structure allows for the creation of diverse derivatives with potential pharmaceutical applications. Researchers have explored its role in designing new drugs and bioactive molecules .
- Some studies suggest that 5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one exhibits anti-inflammatory effects. It may modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis or inflammatory bowel diseases .
- The compound’s electron-withdrawing nitro group makes it interesting for materials science. Researchers have incorporated it into polymers, liquid crystals, and optoelectronic devices. Its unique electronic properties contribute to the development of novel materials .
Photodynamic Therapy (PDT)
Fluorescent Probes and Imaging Agents
Antimicrobial Activity
Organic Synthesis and Medicinal Chemistry
Anti-inflammatory Properties
Materials Science and Optoelectronics
Mechanism of Action
Target of Action
Compounds with a similar (2-nitrophenyl)methanol scaffold have been shown to inhibitPqsD , a key enzyme in the biosynthesis of signal molecules in the cell-to-cell communication of Pseudomonas aeruginosa .
Mode of Action
Based on the similar (2-nitrophenyl)methanol derivatives, it can be inferred that these compounds may interact with their target enzyme, pqsd, leading to inhibition of its activity .
Biochemical Pathways
Inhibition of pqsd by similar compounds would disrupt the production of signal molecules inPseudomonas aeruginosa, potentially affecting cell-to-cell communication within this bacterial species .
Result of Action
Based on the action of similar compounds, it can be inferred that the inhibition of pqsd could disrupt cell-to-cell communication inPseudomonas aeruginosa, potentially affecting its ability to form biofilms or respond to changes in its environment .
Safety and Hazards
properties
IUPAC Name |
5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O4/c12-8-10-9-7(15-8)5-3-1-2-4-6(5)11(13)14/h1-4H,(H,10,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJSUVFMYVANOMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NNC(=O)O2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60310319 | |
Record name | 5-(2-Nitrophenyl)-1,3,4-oxadiazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60310319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-nitrophenyl)-3H-1,3,4-oxadiazol-2-one | |
CAS RN |
83725-79-5 | |
Record name | 5-(2-Nitrophenyl)-1,3,4-oxadiazol-2(3H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=83725-79-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 225244 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083725795 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC225244 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=225244 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(2-Nitrophenyl)-1,3,4-oxadiazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60310319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(2-Nitrophenyl)-1,3,4-oxadiazol-2(3H)-one | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PUT6DJX6ZG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.